![molecular formula C5H2Br2ClN B189631 2,4-Dibromo-3-chloropyridine CAS No. 861024-77-3](/img/structure/B189631.png)
2,4-Dibromo-3-chloropyridine
Overview
Description
2,4-Dibromo-3-chloropyridine is a chemical compound with the CAS Number: 861024-77-3. It has a molecular weight of 271.34 and is solid in its physical form .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed .Molecular Structure Analysis
The IUPAC name of this compound is the same as its common name . The InChI code is provided in the source .Chemical Reactions Analysis
The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported . This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 271.34 .Scientific Research Applications
The study of the enthalpies of formation of pyridynes, including derivatives of chloropyridines, is crucial for understanding their thermochemical properties. This knowledge is important for applications in synthetic chemistry and materials science (Rau & Wenthold, 2011).
The separation of chloropyridine isomers using nonporous adaptive crystals, which is relevant for the purification and isolation of specific chloropyridine compounds for further use in chemical synthesis and research (Sheng et al., 2020).
Catalytic amination of polyhalopyridines, including bromo-chloropyridines, demonstrates the potential for selective functionalization of these compounds, a key process in pharmaceutical and agrochemical synthesis (Ji et al., 2003).
The difunctionalization of pyridines through pyridyne intermediates, involving chloropyridines, has applications in the synthesis of complex organic molecules, which could be useful in drug development and materials science (Heinz et al., 2021).
Electroreduction studies of chloropyridines provide insights into their electrochemical behavior, relevant for developing new electrochemical sensors or synthesis methods (Kashti & Kirowa-Eisner, 1979).
The deprotonation of chloropyridines using lithium magnesates is a key reaction in organic synthesis, particularly for the development of new pharmaceuticals and agrochemicals (Awad et al., 2004).
Lithiation studies of chloropyridines, such as the regioselective C-2 lithiation, are significant for developing new synthetic routes to functionalized pyridines (Choppin et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that halogenated pyridines like 2,4-dibromo-3-chloropyridine are often used in organic synthesis, particularly in cross-coupling reactions .
Mode of Action
The mode of action of this compound is primarily through its role in cross-coupling reactions, such as the Suzuki–Miyaura (SM) coupling . In these reactions, the compound acts as a halogenated substrate that can be coupled with organoboron reagents under the action of a palladium catalyst .
Biochemical Pathways
The biochemical pathways affected by this compound are related to its role in organic synthesis. For instance, in the SM coupling, the compound participates in the formation of carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the efficiency of cross-coupling reactions can be affected by the choice of catalyst, the presence of a base, the temperature, and the solvent used .
Biochemical Analysis
Biochemical Properties
The nature of these interactions depends on the specific structure and properties of the pyridine derivative .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2,4-dibromo-3-chloropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2ClN/c6-3-1-2-9-5(7)4(3)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCARRWYHMKUGRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Br)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10355735 | |
Record name | 2,4-dibromo-3-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10355735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
861024-77-3 | |
Record name | 2,4-dibromo-3-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10355735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dibromo-3-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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